2-(Azetidin-3-yl)-1-methyl-4,5-dihydroimidazole;2,2,2-trifluoroacetic acid

• IUPAC Name: 2-(azetidin-3-yl)-1-methyl-4,5-dihydroimidazole;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C7H13N3.2C2HF3O2/c1-10-3-2-9-7(10)6-4-8-5-6;2*3-2(4,5)1(6)7/h6,8H,2-5H2,1H3;2*(H,6,7)
• InChI Key: PYUZNAXBXZJLKU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN=C1C2CNC2.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C11H15F6N3O4
• Molecular Weight: 367.24 g/mol

Description

2-(Azetidin-3-yl)-1-methyl-4,5-dihydroimidazole;2,2,2-trifluoroacetic acid is a chemical compound that has gained significant attention in scientific research due to its diverse applications.

Scientific Research Applications

I have conducted a search for the scientific research applications of “2-(Azetidin-3-yl)-1-methyl-4,5-dihydroimidazole;2,2,2-trifluoroacetic acid,” but unfortunately, the available information is not comprehensive enough to provide a detailed analysis of six to eight unique applications. .

Mechanism of Action

Target of Action

Related compounds such as azetidine carboxylic acids have been evaluated for their potency as gaba-uptake inhibitors .

Mode of Action

coli cultures and various seedlings . The toxicity of azetidine-2-carboxylic acid, a structural analogue of L-proline, results from its incorporation into proteins due to misrecognition by prolyl-tRNA synthetase .

Biochemical Pathways

Peptides containing azetidine are more flexible than corresponding sequences containing l-proline , which could potentially affect protein structure and function.

Pharmacokinetics

The optically active enantiomers of 2-(n-boc-azetidin-3-yl)-2-alkylpropanoic acids were prepared via optical resolution of the racemates , which could potentially impact the compound’s bioavailability.

Result of Action

coli cultures and various seedlings .

Action Environment

The synthesis of related compounds involves reactions that are sensitive to conditions such as temperature and ph , which could potentially influence the compound’s action.